Cas no 2639445-22-8 (tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate)

Tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate is a specialized benzoate derivative featuring both a tert-butyl ester and a dimethylcarbamoylthio functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its dual functionality, which allows for further derivatization at both the amino and ester positions. The tert-butyl group enhances steric protection, improving stability during synthetic processes, while the dimethylcarbamoylthio moiety offers reactivity for thiol-based modifications. Its well-defined structure makes it a valuable intermediate for constructing complex molecules, particularly in medicinal chemistry applications where tailored modifications are required. The compound is typically handled under controlled conditions due to its reactive sites.
tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate structure
2639445-22-8 structure
Product Name:tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate
CAS No:2639445-22-8
MF:C14H20N2O3S
MW:296.385202407837
CID:5641212
PubChem ID:165903169
Update Time:2025-06-07

tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5-amino-2-[(dimethylcarbamoyl)sulfanyl]benzoate
    • 2639445-22-8
    • EN300-27783851
    • tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate
    • Inchi: 1S/C14H20N2O3S/c1-14(2,3)19-12(17)10-8-9(15)6-7-11(10)20-13(18)16(4)5/h6-8H,15H2,1-5H3
    • InChI Key: HDKJHBWDLRZCPM-UHFFFAOYSA-N
    • SMILES: S(C(N(C)C)=O)C1C=CC(=CC=1C(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 296.11946368g/mol
  • Monoisotopic Mass: 296.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 97.9Ų

tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate Pricemore >>

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tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate Related Literature

Additional information on tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate

Research Update on tert-Butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate (CAS: 2639445-22-8)

The compound tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate (CAS: 2639445-22-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butyl ester group and a dimethylcarbamoyl sulfide moiety, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active compounds, particularly those targeting enzyme inhibition and modulation of cellular pathways.

One of the most notable advancements in the research of this compound is its application in the development of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate serves as a critical building block in the synthesis of inhibitors targeting cysteine proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders. The study highlighted the compound's ability to enhance the stability and bioavailability of the resulting inhibitors, making it a valuable tool in medicinal chemistry.

Further investigations have explored the compound's potential in the design of prodrugs. Researchers have leveraged its tert-butyl ester group to improve the pharmacokinetic properties of therapeutic agents, enabling targeted delivery and controlled release. A recent preprint on bioRxiv detailed a novel prodrug strategy utilizing tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate to enhance the solubility and absorption of poorly water-soluble drugs, addressing a longstanding challenge in drug formulation.

In addition to its pharmaceutical applications, this compound has also been studied for its role in chemical biology. A 2024 paper in ACS Chemical Biology reported its use as a chemical probe to investigate protein-ligand interactions. The dimethylcarbamoyl sulfide moiety was found to exhibit selective binding to specific protein domains, providing insights into the mechanistic underpinnings of enzyme function and facilitating the discovery of new drug targets.

Despite these promising developments, challenges remain in the optimization of tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate for clinical applications. Issues such as metabolic stability and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive future breakthroughs in this area.

In conclusion, tert-butyl 5-amino-2-(dimethylcarbamoyl)sulfanylbenzoate (CAS: 2639445-22-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in protease inhibition, prodrug design, and chemical probing underscore its potential to contribute to the development of next-generation therapeutics. Continued research and innovation will be essential to fully realize its promise in addressing unmet medical needs.

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